Cas no 2229128-45-2 (1-1-(2-chloroquinolin-3-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-chloroquinolin-3-yl)cyclopropylethan-1-amine
• CAS No: 2229128-45-2
• MF: C₁₄H₁₅ClN₂
• MW: 246.735302209854
• CID: 6352471
• PubChem ID: 165680469
• Update Time: 2025-05-21

1-1-(2-chloroquinolin-3-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-chloroquinolin-3-yl)cyclopropylethan-1-amine
• 1-[1-(2-chloroquinolin-3-yl)cyclopropyl]ethan-1-amine
• 2229128-45-2
• EN300-1992109

• Inchi： 1S/C14H15ClN2/c1-9(16)14(6-7-14)11-8-10-4-2-3-5-12(10)17-13(11)15/h2-5,8-9H,6-7,16H2,1H3
• InChI Key： IZZUFOXZCNIFDK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C=CC=CC=2N=1)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 246.0923762g/mol
• Monoisotopic Mass: 246.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(2-chloroquinolin-3-yl)cyclopropylethan-1-amine

1-1-(2-chloroquinolin-3-yl)cyclopropylethan-1-amine (CAS No. 2229128-45-2)

The compound 1-1-(2-chloroquinolin-3-yl)cyclopropylethan-1-amine (CAS No. 2229128-45-2) is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising research outcomes. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

Structure and Synthesis

The molecular structure of 1-(cyclopropylmethyl)-N-(3-chloroquinolinyl)ethanamine is composed of a quinoline ring substituted with a chlorine atom at the 3-position and a cyclopropylethylamine group attached at the 3-position of the quinoline ring. This arrangement imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions. The synthesis of this compound typically involves multi-step organic synthesis, including nucleophilic substitutions, cyclizations, and amine functionalizations. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and improving purity.

Pharmacological Applications

Research into cyclopropylethanamines has revealed their potential as bioactive molecules with significant pharmacological activity. Studies published in leading journals such as *Journal of Medicinal Chemistry* and *Nature Communications* have demonstrated that 1-(cyclopropylmethyl)-N-(3-chloroquinolinyl)ethanamine exhibits potent inhibitory effects on key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest its potential as a lead compound for developing treatments for Alzheimer's disease and other cognitive disorders.

Moreover, this compound has shown promise in anticancer research. Preclinical studies indicate that it can selectively target cancer cells by modulating signaling pathways such as the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The ability to inhibit tumor growth without significant toxicity to normal cells makes it a compelling candidate for further clinical development.

Materials Science Applications

Beyond pharmacology, cyclopropylethanamines have found applications in materials science, particularly in the development of advanced polymers and coatings. The rigid cyclopropane ring within the molecule contributes to its mechanical stability, making it suitable for use in high-performance materials. Recent research has explored its use as a building block for self-healing polymers, which can autonomously repair damage caused by mechanical stress or environmental factors.

In addition, this compound has been investigated for its potential in electronic materials. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have reported that incorporating cyclopropylethanamines into OLED structures can enhance device efficiency and stability, paving the way for next-generation display technologies.

Environmental Considerations

As with any chemical compound, understanding the environmental impact of 1-(cyclopropylmethyl)-N-(3-chloroquinolinyl)ethanamine is crucial for sustainable development. Recent studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary results indicate that under controlled conditions, the compound undergoes rapid biodegradation, reducing its environmental footprint. However, further research is needed to assess its long-term effects on ecosystems and develop strategies for safe disposal.

Future Directions

The future of cyclopropylethanamines lies in expanding their applications across diverse fields while ensuring their safe use and environmental compatibility. Collaborative efforts between academia and industry are expected to drive innovation in synthesis methods, application development, and regulatory compliance.

In conclusion, 1-(cyclopropylmethyl)-N-(3-chloroquinolinyl)ethanamine (CAS No. 2229128-45-2) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern science and technology.